Cas no 1417983-64-2 (Ethyl 2-(3-(difluoromethyl)-7,7-difluoro-4,5,6,7-tetrahydro-1H-indazol-1-yl)acetate)

• Product Name: Ethyl 2-(3-(difluoromethyl)-7,7-difluoro-4,5,6,7-tetrahydro-1H-indazol-1-yl)acetate
• CAS No: 1417983-64-2
• MF: C₁₂H₁₄F₄N₂O₂
• MW: 294.245377063751
• CID: 4699377
• Update Time: 2025-06-09

Ethyl 2-(3-(difluoromethyl)-7,7-difluoro-4,5,6,7-tetrahydro-1H-indazol-1-yl)acetate Chemical and Physical Properties

Names and Identifiers

• ethyl 2-(3-(difluoromethyl)-7,7-difluoro-4,5,6,7-tetrahydro-1H-indazol-1-yl)acetate
• XNUNDYSXQARCSX-UHFFFAOYSA-N
• Ethyl 2-(3-(difluoromethyl)-7,7-difluoro-4,5,6,7-tetrahydro-1H-indazol-1-yl)acetate

• Inchi： 1S/C12H14F4N2O2/c1-2-20-8(19)6-18-10-7(9(17-18)11(13)14)4-3-5-12(10,15)16/h11H,2-6H2,1H3
• InChI Key： XNUNDYSXQARCSX-UHFFFAOYSA-N
• SMILES： FC1(CCCC2C(C(F)F)=NN(CC(=O)OCC)C=21)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 367
• Topological Polar Surface Area: 44.1

Additional information on Ethyl 2-(3-(difluoromethyl)-7,7-difluoro-4,5,6,7-tetrahydro-1H-indazol-1-yl)acetate

Ethyl 2-(3-(difluoromethyl)-7,7-difluoro-4,5,6,7-tetrahydro-1H-indazol-1-yl)acetate: A Comprehensive Overview

The compound Ethyl 2-(3-(difluoromethyl)-7,7-difluoro-4,5,6,7-tetrahydro-1H-indazol-1-yl)acetate, identified by the CAS number 1417983-64-2, is a highly specialized organic molecule with significant potential in various fields of chemistry and pharmacology. This compound belongs to the class of indazole derivatives, which have garnered considerable attention due to their unique structural features and diverse biological activities. The molecule's structure incorporates a difluoromethyl group and a tetrahydroindazole ring system, making it a promising candidate for drug development and chemical synthesis.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of this compound through a combination of nucleophilic substitution and cyclization reactions. The incorporation of fluorine atoms in the molecule enhances its lipophilicity and stability, which are critical properties for drug candidates. Fluorine substitution is known to improve bioavailability and pharmacokinetic profiles, making this compound an attractive target for researchers in the pharmaceutical industry.

One of the most intriguing aspects of Ethyl 2-(3-(difluoromethyl)-7,7-difluoro-4,5,6,7-tetrahydro-1H-indazol-1-yl)acetate is its potential as a kinase inhibitor. Kinases are enzymes that play a pivotal role in cellular signaling pathways, and their dysregulation is implicated in various diseases such as cancer and inflammatory disorders. Preclinical studies have demonstrated that this compound exhibits potent inhibitory activity against several kinases, suggesting its potential as a therapeutic agent in oncology and immunology.

In addition to its pharmacological applications, this compound has also been explored for its role in agrochemicals. The tetrahydroindazole core is known to exhibit plant growth-regulating properties, making it a candidate for developing eco-friendly pesticides and herbicides. Recent research has focused on optimizing its stability under environmental conditions to enhance its efficacy in agricultural settings.

The synthesis of Ethyl 2-(3-(difluoromethyl)-7,7-difluoro-4,5,6,7-tetrahydro-1H-indazol-1-yl)acetate involves a multi-step process that begins with the preparation of the indazole skeleton. The introduction of the difluoromethyl group is achieved through a nucleophilic substitution reaction using a suitable fluorinated reagent. Subsequent steps involve the formation of the tetrahydroindazole ring system and the esterification to yield the final product.

From an analytical standpoint, this compound has been thoroughly characterized using advanced spectroscopic techniques such as NMR (Nuclear Magnetic Resonance) and MS (Mass Spectrometry). These analyses confirm the molecular structure and purity of the compound. Furthermore, computational studies using molecular docking have provided insights into its binding affinity towards various protein targets.

The discovery of novel applications for Ethyl 2-(3-(difluoromethyl)-7,7-difluoro-4,5,6,7-tetrahydro-1H-indazol-1-y acetate continues to drive research efforts across academic and industrial settings. Its unique combination of structural features and biological activities positions it as a versatile tool in modern drug discovery programs.

In conclusion,Ethyl 2-(3-(difluoromethyl)-7,diflouro,tetrahydroindazole,y acetate represents a significant advancement in organic synthesis with promising applications in medicine and agriculture. As research progresses further into its properties and mechanisms of action,< strong>CAS No. 1417983 -64 -2 strong>will undoubtedly contribute to the development of innovative solutions in these fields. p>